2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-[(4-oxo-5-phenyl-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C20H15N3O2S2/c24-16(21-14-9-5-2-6-10-14)12-27-20-22-18(25)17-15(11-26-19(17)23-20)13-7-3-1-4-8-13/h1-11H,12H2,(H,21,24)(H,22,23,25)
• InChI Key: IDDYCVXVNVIKCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2C(=O)NC(=N3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C20H15N3O2S2
• Molecular Weight: 393.5 g/mol

Description

2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]-N-phenylacetamide is a chemical compound that has been of significant interest in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Scientific Research Applications

2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]-N-phenylacetamide has shown potential applications in various fields of scientific research. In medicine, this compound has been studied for its potential use as an anti-cancer agent due to its ability to induce apoptosis in cancer cells. It has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In agriculture, this compound has been studied for its potential use as a fungicide and herbicide.

Mechanism of Action

The mechanism of action of 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]-N-phenylacetamide involves the inhibition of specific enzymes and pathways in cells. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is essential for DNA replication and repair. It also inhibits the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. These inhibitory effects ultimately lead to the induction of apoptosis in cancer cells and the prevention of cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating caspase-3 and caspase-9, which are enzymes involved in the programmed cell death process. It also downregulates the expression of anti-apoptotic proteins such as Bcl-2 and upregulates the expression of pro-apoptotic proteins such as Bax. In neurodegenerative diseases, this compound has been shown to reduce the accumulation of amyloid-beta plaques and tau protein, which are associated with the pathogenesis of Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]-N-phenylacetamide in lab experiments include its potent anti-cancer and neuroprotective effects, as well as its potential use as a fungicide and herbicide in agriculture. However, the limitations of using this compound include its relatively complex synthesis method and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for the study of 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]-N-phenylacetamide. In medicine, further studies are needed to determine the optimal dosage and administration route for this compound in the treatment of cancer and neurodegenerative diseases. Additionally, more research is needed to explore the potential use of this compound in combination with other anti-cancer and neuroprotective agents. In agriculture, further studies are needed to determine the effectiveness and safety of this compound as a fungicide and herbicide, as well as its potential impact on the environment. Finally, more research is needed to explore the potential use of this compound in other fields of scientific research.